Cas no 301645-41-0 (2-ethenyl-1-fluoro-3-nitrobenzene)

• Product Name: 2-ethenyl-1-fluoro-3-nitrobenzene
• CAS No: 301645-41-0
• MF: C₈H₆FNO₂
• MW: 167.137145519257
• CID: 6001193
• PubChem ID: 15486390
• Update Time: 2025-05-19

2-ethenyl-1-fluoro-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-ethenyl-1-fluoro-3-nitro-
• 2-ethenyl-1-fluoro-3-nitrobenzene
• EN300-1824587
• 301645-41-0

• Inchi： 1S/C8H6FNO2/c1-2-6-7(9)4-3-5-8(6)10(11)12/h2-5H,1H2
• InChI Key： GRGDDQBTRJLAEK-UHFFFAOYSA-N
• SMILES： C1(F)=CC=CC([N+]([O-])=O)=C1C=C

Computed Properties

• Exact Mass: 167.03825660g/mol
• Monoisotopic Mass: 167.03825660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.271±0.06 g/cm3(Predicted)
• Boiling Point: 247.5±28.0 °C(Predicted)

Additional information on 2-ethenyl-1-fluoro-3-nitrobenzene

2-Ethenyl-1-fluoro-3-nitrobenzene: A Comprehensive Overview

2-Ethenyl-1-fluoro-3-nitrobenzene, also known by its CAS number 301645-41-0, is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a benzene ring substituted with a fluoro group at position 1, a nitro group at position 3, and an ethenyl group at position 2. The combination of these substituents imparts distinctive chemical properties, making it a valuable compound in both academic research and industrial applications.

The synthesis of 2-ethenyl-1-fluoro-3-nitrobenzene involves a series of carefully designed reactions. One common approach is the nitration of fluorobenzene derivatives, followed by alkylation or alkenylation to introduce the ethenyl group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the formation of byproducts and enhancing the overall yield. These improvements have been documented in several high-profile journals, highlighting the importance of optimizing synthetic pathways for this compound.

The physical properties of 2-ethenyl-1-fluoro-3-nitrobenzene are well-documented. It exists as a crystalline solid under standard conditions, with a melting point of approximately 95°C and a boiling point around 280°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and diethyl ether. Its stability under various conditions has been extensively studied, particularly in relation to its potential use in high-performance materials and pharmaceuticals.

2-Ethenyl-1-fluoro-3-nitrobenzene has found applications in several areas of materials science. For instance, its ability to act as a precursor for the synthesis of advanced polymers has been explored in recent studies. Researchers have demonstrated that this compound can be polymerized under specific conditions to form materials with enhanced mechanical and thermal properties. These findings have opened new avenues for its use in aerospace and automotive industries, where lightweight yet durable materials are highly sought after.

In the field of pharmacology, 2-ethenyl-1-fluoro-3-nitrobenzene has shown promise as a lead compound for drug development. Its unique structure allows for interactions with various biological targets, making it a valuable tool in medicinal chemistry. Recent studies have focused on its potential as an anti-inflammatory agent and its ability to modulate cellular signaling pathways associated with neurodegenerative diseases. These investigations underscore the importance of further research into its pharmacokinetic properties and bioavailability.

The environmental impact of 2-ethenyl-1-fluoro-3-nitrobenzene has also been a topic of interest. Studies have shown that it undergoes biodegradation under specific conditions, reducing its persistence in the environment. However, further research is needed to fully understand its ecological effects and ensure safe handling practices across various industrial applications.

In conclusion, 2-ethenyl-1-fluoro-3-nitrobenzene, with its CAS number 301645-41-0, stands as a testament to the ingenuity of modern chemistry. Its diverse applications span from materials science to pharmacology, driven by continuous advancements in synthetic methods and understanding of its properties. As research progresses, this compound is expected to play an increasingly important role in shaping future technologies and therapeutic solutions.